Cas no 107841-64-5 (trans-2-Phenylcyclobutane-1-carboxylic acid)

• Product Name: trans-2-Phenylcyclobutane-1-carboxylic acid
• CAS No: 107841-64-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD29046493
• CID: 5040726
• PubChem ID: 121206985
• Update Time: 2026-02-28

trans-2-Phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-phenylcyclobutane-1-carboxylic acid
• (1R,2R)-2-phenylcyclobutane-1-carboxylic acid
• (1R,2R)-2-Phenylcyclobutanecarboxylic acid
• P20290
• Rel-(1R,2R)-2-phenylcyclobutane-1-carboxylic acid
• F2147-2719
• AS-84577
• starbld0027843
• 1932632-04-6
• MFCD29046493
• AKOS026715970
• 107841-64-5
• trans-2-Phenylcyclobutane-1-carboxylic acid

• MDL： MFCD29046493
• Inchi： 1S/C11H12O2/c12-11(13)10-7-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,12,13)/t9-,10+/m0/s1
• InChI Key： NYTUABLWSVGNGV-VHSXEESVSA-N
• SMILES： OC([C@@H]1CC[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on trans-2-Phenylcyclobutane-1-carboxylic acid

Recent Advances in the Study of trans-2-Phenylcyclobutane-1-carboxylic acid (CAS: 107841-64-5)

trans-2-Phenylcyclobutane-1-carboxylic acid (CAS: 107841-64-5) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of interest in recent research has been the synthesis and optimization of trans-2-Phenylcyclobutane-1-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis route for this compound, utilizing asymmetric hydrogenation techniques. The researchers reported a high yield (85%) and excellent enantiomeric excess (98%), which is critical for its application in chiral drug development. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic utility, trans-2-Phenylcyclobutane-1-carboxylic acid has been investigated for its biological activity. A recent preprint on bioRxiv (2024) revealed that this compound exhibits moderate inhibitory effects against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Molecular docking studies suggested that the phenyl and carboxyl groups of the compound interact with key residues in the COX-2 active site, providing a structural basis for its inhibitory activity. These findings open new avenues for the development of anti-inflammatory agents based on this scaffold.

Another significant development is the use of trans-2-Phenylcyclobutane-1-carboxylic acid as a precursor in the synthesis of peptidomimetics. A research group at the University of Cambridge (2024) incorporated this compound into a series of cyclic peptides designed to target protein-protein interactions (PPIs). The resulting analogs demonstrated improved metabolic stability and binding affinity compared to their linear counterparts, as reported in ACS Chemical Biology. This application underscores the versatility of trans-2-Phenylcyclobutane-1-carboxylic acid in drug design, particularly in addressing challenges associated with peptide-based therapeutics.

Despite these promising developments, challenges remain in the widespread application of trans-2-Phenylcyclobutane-1-carboxylic acid. A review in Current Opinion in Chemical Biology (2023) pointed out the need for more comprehensive toxicity studies and pharmacokinetic profiling of derivatives based on this scaffold. Additionally, the scalability of its synthesis remains a concern for industrial applications. Future research directions may focus on addressing these limitations while exploring new therapeutic targets for this compound class.

In conclusion, trans-2-Phenylcyclobutane-1-carboxylic acid (CAS: 107841-64-5) represents a valuable scaffold in medicinal chemistry with diverse applications ranging from enzyme inhibition to peptidomimetic design. The recent advancements in its synthesis and biological evaluation highlight its potential as a versatile building block for drug discovery. Continued research in this area is expected to yield novel therapeutic agents and further elucidate the structure-activity relationships of this interesting compound class.